L-Valine, N-(3-chloro-1,4-dihydro-1,4-dioxo-2-naphthalenyl)-, compd. w ith morpholine (1:1)
L-Valine, N-(3-chloro-1,4-dihydro-1,4-dioxo-2-naphthalenyl)-, compd. w ith morpholine (1:1)
Brand Name:
Vulcanchem
CAS No.:
180179-66-2
VCID:
VC0069062
InChI:
InChI=1S/C15H14ClNO4.C4H9NO/c1-7(2)11(15(20)21)17-12-10(16)13(18)8-5-3-4-6-9(8)14(12)19;1-3-6-4-2-5-1/h3-7,11,17H,1-2H3,(H,20,21);5H,1-4H2/t11-;/m0./s1
SMILES:
CC(C)C(C(=O)O)NC1=C(C(=O)C2=CC=CC=C2C1=O)Cl.C1COCCN1
Molecular Formula:
C19H23ClN2O5
Molecular Weight:
394.8 g/mol
L-Valine, N-(3-chloro-1,4-dihydro-1,4-dioxo-2-naphthalenyl)-, compd. w ith morpholine (1:1)
CAS No.: 180179-66-2
Main Products
VCID: VC0069062
Molecular Formula: C19H23ClN2O5
Molecular Weight: 394.8 g/mol
| CAS No. | 180179-66-2 |
|---|---|
| Product Name | L-Valine, N-(3-chloro-1,4-dihydro-1,4-dioxo-2-naphthalenyl)-, compd. w ith morpholine (1:1) |
| Molecular Formula | C19H23ClN2O5 |
| Molecular Weight | 394.8 g/mol |
| IUPAC Name | (2S)-2-[(3-chloro-1,4-dioxonaphthalen-2-yl)amino]-3-methylbutanoic acid;morpholine |
| Standard InChI | InChI=1S/C15H14ClNO4.C4H9NO/c1-7(2)11(15(20)21)17-12-10(16)13(18)8-5-3-4-6-9(8)14(12)19;1-3-6-4-2-5-1/h3-7,11,17H,1-2H3,(H,20,21);5H,1-4H2/t11-;/m0./s1 |
| Standard InChIKey | GUMZDOISFUFSNI-MERQFXBCSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)O)NC1=C(C(=O)C2=CC=CC=C2C1=O)Cl.C1COCCN1 |
| SMILES | CC(C)C(C(=O)O)NC1=C(C(=O)C2=CC=CC=C2C1=O)Cl.C1COCCN1 |
| Canonical SMILES | CC(C)C(C(=O)O)NC1=C(C(=O)C2=CC=CC=C2C1=O)Cl.C1COCCN1 |
| Synonyms | L-Valine, N-(3-chloro-1,4-dihydro-1,4-dioxo-2-naphthalenyl)-, compd. w ith morpholine (1:1) |
| PubChem Compound | 3075404 |
| Last Modified | Nov 11 2021 |
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